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Compound of Interest

Compound Name: trans-1,4-Dichloro-2-butene

Cat. No.: B165236 Get Quote

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data for trans-1,4-dichloro-2-butene. It is intended

for researchers, scientists, and professionals in drug development who require detailed

spectroscopic information and experimental methodologies for this compound.

Spectroscopic Data
The following sections present the key spectroscopic data for trans-1,4-dichloro-2-butene in a

structured format.

NMR spectroscopy is a powerful analytical technique for determining the structure of organic

molecules. For trans-1,4-dichloro-2-butene, both ¹H and ¹³C NMR data provide characteristic

signals that confirm its structure. The data presented here is typically acquired in deuterated

chloroform (CDCl₃).[1][2][3]

Table 1: ¹H NMR Spectroscopic Data for trans-1,4-Dichloro-2-butene[1][4]

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~5.8 - 6.0 Triplet (t) 2H
Olefinic protons (-

CH=CH-)

~4.0 - 4.2 Doublet (d) 4H
Methylene protons (-

CH₂Cl)
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Table 2: ¹³C NMR Spectroscopic Data for trans-1,4-Dichloro-2-butene[2][3]

Chemical Shift (δ) ppm Assignment

~130 Olefinic carbons (-CH=CH-)

~45 Methylene carbons (-CH₂Cl)

IR spectroscopy provides information about the functional groups present in a molecule. The IR

spectrum of trans-1,4-dichloro-2-butene is characterized by absorptions corresponding to C-

H, C=C, and C-Cl bonds. The spectrum is often recorded as a neat liquid film.[2][5][6]

Table 3: Key IR Absorptions for trans-1,4-Dichloro-2-butene

Wavenumber (cm⁻¹) Intensity Assignment

~3030 Medium =C-H stretch (alkene)

~2950 Medium C-H stretch (alkane)

~1650 Medium C=C stretch (alkene)

~970 Strong =C-H bend (trans alkene)

~750 Strong C-Cl stretch

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments, which helps in determining the molecular weight and elemental composition. The

mass spectrum of trans-1,4-dichloro-2-butene is obtained using electron ionization (EI).[7][8]

The molecular ion peak is observed at m/z 124.[5]

Table 4: Major Fragments in the Mass Spectrum of trans-1,4-Dichloro-2-butene[9]
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m/z Relative Intensity Possible Fragment

124 Moderate [C₄H₆Cl₂]⁺ (Molecular Ion)

89 High [C₄H₆Cl]⁺

53 High [C₄H₅]⁺

39 Moderate [C₃H₃]⁺

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above.

A sample of trans-1,4-dichloro-2-butene is dissolved in a deuterated solvent, typically CDCl₃,

in an NMR tube.[10] A small amount of a reference standard, such as tetramethylsilane (TMS),

may be added for chemical shift calibration.[11] The sample is then placed in the NMR

spectrometer. For ¹H NMR, a sufficient number of scans are acquired to obtain a good signal-

to-noise ratio.[12] For ¹³C NMR, a larger number of scans are typically required due to the

lower natural abundance of the ¹³C isotope.[13]

For a liquid sample like trans-1,4-dichloro-2-butene, the IR spectrum is often obtained as a

"neat" sample.[14] A drop of the liquid is placed between two salt plates (e.g., NaCl or KBr) to

form a thin film.[14][15] The plates are then mounted in the sample holder of the IR

spectrometer, and the spectrum is recorded.[16] Alternatively, the spectrum can be obtained

using an Attenuated Total Reflectance (ATR) accessory, where a drop of the sample is placed

directly on the ATR crystal.[17]

The mass spectrum is typically acquired using a Gas Chromatography-Mass Spectrometry

(GC-MS) system.[18] The sample is injected into the gas chromatograph, where it is vaporized

and separated from any impurities. The separated compound then enters the mass

spectrometer.[19] In the ion source, the molecules are ionized, commonly by electron impact

(EI), which involves bombarding the molecules with a high-energy electron beam.[20] This

causes the molecule to lose an electron, forming a molecular ion, which can then fragment.

The ions are then separated by their mass-to-charge ratio and detected.[19]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b165236?utm_src=pdf-body
https://www.youtube.com/watch?v=873nDYqyWok
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/nmr/nmr1.htm
https://nmr.chem.ox.ac.uk/files/quantitativenmrpdf
https://nmr.chem.ox.ac.uk/files/organic-nmr-quick-guidepdf
https://www.benchchem.com/product/b165236?utm_src=pdf-body
https://www.webassign.net/sample/ncsumeorgchem1/lab_2/manual.html
https://www.webassign.net/sample/ncsumeorgchem1/lab_2/manual.html
https://www.orgchemboulder.com/Technique/Procedures/IR/IRliquid.shtml
https://www.ursinus.edu/live/files/2943-ftir-pure-liquids-doc
https://www.emeraldcloudlab.com/helpfiles/experimentirspectroscopy
https://experiments.springernature.com/articles/10.1007/978-1-4939-0606-2_11
https://dem.ri.gov/sites/g/files/xkgbur861/files/programs/benviron/waste/lincoln/Standard-Operating-Procedure-for-VOCs-Aug-2009.pdf
https://www.uni-saarland.de/fileadmin/upload/lehrstuhl/jauch/An04_Massenspektroskopie_Skript_Volmer.pdf
https://dem.ri.gov/sites/g/files/xkgbur861/files/programs/benviron/waste/lincoln/Standard-Operating-Procedure-for-VOCs-Aug-2009.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
The following diagrams illustrate the workflow of spectroscopic analysis and the structural

features of trans-1,4-dichloro-2-butene.
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Caption: Workflow for the spectroscopic analysis of a chemical compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b165236?utm_src=pdf-body
https://www.benchchem.com/product/b165236?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


trans-1,4-Dichloro-2-butene Structure

NMR Signals

IR Absorptions

Cl-CH₂(a)-CH(b)=CH(b)-CH₂(a)-Cl

¹H NMR:
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¹³C NMR:
(a) ~45 ppm
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Key IR Bands:
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Caption: Correlation of molecular structure with key spectroscopic signals.
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Caption: Plausible mass fragmentation pathway for trans-1,4-dichloro-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Analysis of trans-1,4-Dichloro-2-butene:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165236#spectroscopic-data-of-trans-1-4-dichloro-2-
butene-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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